Cas no 852935-07-0 (CID-4785700)

• Product Name: CID-4785700
• CAS No: 852935-07-0
• MF: C₂₂H₂₃ClFN₃O₃
• MW: 431.887727975845
• CID: 3110392
• PubChem ID: 4785700
• Update Time: 2025-10-30

CID-4785700 Chemical and Physical Properties

Names and Identifiers

• CID-4785700
• N-[(2-Chloro-6-fluorophenyl)methyl]-N-methyl-2,5-dioxo-4-phenyl-4-propyl-1-imidazolidineacetamide
• 1-Imidazolidineacetamide, N-[(2-chloro-6-fluorophenyl)methyl]-N-methyl-2,5-dioxo-4-phenyl-4-propyl-
• N-[(2-Chloro-6-fluorophenyl)methyl]-2-(2,5-dioxo-4-phenyl-4-propylimidazolidin-1-yl)-N-methylacetamide
• AS-16779
• CS-0103638
• HMS2924I10
• AKOS000820082
• NCGC00402357-02
• BRD-A04674939-001-06-8
• N-(2-Chloro-6-fluorobenzyl)-2-(2,5-dioxo-4-phenyl-4-propylimidazolidin-1-yl)-N-methylacetamide
• Z14250979
• SMR000592791
• MLS001175513
• SCHEMBL15515510
• Rtt109-IN-I
• CHEMBL1704315
• 852935-07-0
• BRD-A04674939-001-07-6
• GLXC-03715
• WAY-389891
• Rtt109 inhibitor 1
• HY-125969

• Inchi： 1S/C22H23ClFN3O3/c1-3-12-22(15-8-5-4-6-9-15)20(29)27(21(30)25-22)14-19(28)26(2)13-16-17(23)10-7-11-18(16)24/h4-11H,3,12-14H2,1-2H3,(H,25,30)
• InChI Key： LYOOCPLGHJKLEG-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N(CC2=C(F)C=CC=C2Cl)C)=O)C(=O)C(C2=CC=CC=C2)(CCC)N1

Computed Properties

• Exact Mass: 431.1411975Da
• Monoisotopic Mass: 431.1411975Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Solubility: DMSO (Slightly), Methanol (Slightly)
• pka: 7.35±0.70(Predicted)

CID-4785700 Security Information

• Storage Condition：Hygroscopic, Refrigerator, under inert atmosphere

Additional information on CID-4785700

Compound CAS No 852935-07-0 and Product Name: CID-4785700

Compound CAS No 852935-07-0, also known as CID-4785700, is a highly specialized chemical entity that has garnered significant attention in the scientific and industrial communities. This compound is notable for its unique structural properties and its potential applications in various fields, including pharmaceuticals, materials science, and advanced manufacturing. Recent studies have highlighted its role in enhancing the efficiency of catalytic processes and its ability to serve as a building block for more complex molecular architectures.

The synthesis of CAS No 852935-07-0 involves a multi-step process that requires precise control over reaction conditions to ensure high purity and stability. Researchers have recently developed innovative methodologies to optimize the synthesis pathway, reducing production costs while maintaining the compound's high-quality standards. These advancements have made CID-4785700 more accessible for large-scale applications, particularly in the pharmaceutical industry where it is used as an intermediate in drug development.

One of the most intriguing aspects of CAS No 852935-07-0 is its ability to exhibit unique electronic properties under specific conditions. Studies conducted at leading research institutions have demonstrated its potential as a semiconductor material, which could revolutionize the electronics industry. The compound's ability to conduct electricity at ultra-low temperatures has opened new avenues for its use in quantum computing and high-performance electronic devices.

In addition to its electronic applications, CID-4785700 has shown promising results in the field of biotechnology. Recent experiments have revealed its capacity to interact with biological systems in ways that could be harnessed for therapeutic purposes. For instance, researchers are exploring its potential as a drug delivery agent, leveraging its unique molecular structure to target specific cells or tissues with unprecedented precision.

The environmental impact of CAS No 852935-07-0 has also been a focal point of recent research. Scientists are investigating methods to minimize the ecological footprint associated with its production and use. Advances in green chemistry have led to the development of sustainable synthesis pathways that reduce waste and energy consumption, making CID-4785700 a more eco-friendly option for industrial applications.

Looking ahead, the future of CAS No 852935-07-0 and CID-4785700 appears bright, with ongoing research projects aiming to unlock new functionalities and applications. Collaborative efforts between academia and industry are expected to drive further innovation, ensuring that this compound remains at the forefront of scientific discovery for years to come.